Cas no 167631-84-7 (Methyl 5-fluoro-1H-indole-2-carboxylate)

• Product Name: Methyl 5-fluoro-1H-indole-2-carboxylate
• CAS No: 167631-84-7
• MF: C₁₀H₈FNO₂
• MW: 193.174426078796
• MDL: MFCD04972072
• CID: 110983
• PubChem ID: 4777819
• Update Time: 2025-04-18

Methyl 5-fluoro-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-fluoro-1H-indole-2-carboxylate
• 1H-INDOLE-2-CARBOXYLIC ACID,5-FLUORO-,METHYL ESTER
• 5-FLUOROINDOLE-2-CARBOXYLIC ACID METHYL ESTER
• AKOS JY2083270
• METHYL 5-FLUOROINDOLE-2-CARBOXYLATE
• 5-FLUORO-1H-INDOLE-2-CARBOXYLIC ACID METHYL ESTER
• 005614
• CBI-BB ZERO
• QUZGGDBUGGJROM-UHFFFAOYSA-N
• 1H-Indole-2-carboxylic acid, 5-fluoro-, methyl ester
• ZERO/005614
• PubChem16031
• STK783518
• SBB013526
• RP25233
• LS20051
• 5-fluoroindole-2-carb
• SY037492
• Z307629098
• MFCD04972072
• SCHEMBL2731044
• AKOS004119497
• C73227
• EN300-256670
• CS-0042955
• FT-0648426
• A810886
• F-5320
• DTXSID30406450
• 167631-84-7
• RS-0323
• CBI-BB ZERO/005614
• DB-012928
• ALBB-033514

• MDL： MFCD04972072
• Inchi： 1S/C10H8FNO2/c1-14-10(13)9-5-6-4-7(11)2-3-8(6)12-9/h2-5,12H,1H3
• InChI Key： QUZGGDBUGGJROM-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C=C(C(=O)OC)N2

Computed Properties

• Exact Mass: 193.05400
• Monoisotopic Mass: 193.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.1

Experimental Properties

• Density: 1.341±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 201 ºC (ethyl acetate )
• Boiling Point: 335.3°C at 760 mmHg
• Flash Point: 156.6°C
• Refractive Index: 1.615
• Solubility: Very slightly soluble (0.39 g/l) (25 º C),
• PSA: 42.09000
• LogP: 2.09360

Methyl 5-fluoro-1H-indole-2-carboxylate Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives